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Compound of Interest

Compound Name: LEQ803

Cat. No.: B3180018

For Research Use Only

Introduction

LEQ803, also known as N-Desmethyl Ribociclib, is a metabolite of the CDK4/6 inhibitor
Ribociclib, produced through metabolism by CYP3A4.[1][2] As a key metabolite, LEQ803 is
crucial for various in vitro and in vivo studies in oncology research. Accurate and consistent
preparation of a stock solution is the first critical step for reliable experimental results. This
document provides a detailed protocol for the preparation, storage, and handling of LEQ803
stock solutions.

Materials and Equipment

LEQ803 powder

Dimethyl sulfoxide (DMSO), anhydrous/newly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block (optional, for warming)
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 Ultrasonic bath (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Quantitative Data Summary

The following table summarizes the key quantitative information for LEQ803.

Parameter Value Reference
Molecular Weight 420.51 g/mol [1][2]
Solubility in DMSO 4.17 mg/mL (9.92 mM) [1][2]
Appearance Solid [1112]
Color Light yellow to yellow [11[2]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 10 mM stock solution of LEQ803 in DMSO.

» Acclimatization: Before opening, allow the vial of LEQ803 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming on the
powder.

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of LEQ803 powder. For example, to prepare 1 mL of a 10 mM
stock solution, you would need 4.2051 mg of LEQ803.

e Solvent Addition: Add the appropriate volume of anhydrous/newly opened DMSO to the tube
containing the LEQ803 powder. To continue the example, add 1 mL of DMSO to the 4.2051
mg of LEQ803.

¢ Dissolution:

o Vortex the solution for 1-2 minutes to facilitate dissolution.
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o If the compound does not fully dissolve, brief sonication in an ultrasonic bath or gentle
warming in a water bath set to a maximum of 60°C can be applied.[1][2]

o Visually inspect the solution to ensure it is clear and free of precipitates before use.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1][2]

Storage and Stability

Proper storage is critical to maintain the integrity of LEQ803.

Storage -
Form Stability Reference
Temperature
Solid Powder -20°C 3 years [1][2]
4°C 2 years [11[2]
Stock Solution (in
-80°C 6 months [1][2]
DMSO)
-20°C 1 month [1][2]

Note: The use of hygroscopic DMSO can significantly impact the solubility of the product;
therefore, it is recommended to use newly opened DMSO.[1][2]

Signaling Pathway and Experimental Workflow
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Workflow for LEQ803 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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